Cas no 101219-61-8 (Picrasidine Q)

Picrasidine Q Properties

Names and Identifiers

• Picrasidine Q
• 4-Hydroxy-5-methoxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
• FS-7581
• HY-N9507
• 4-hydroxy-3-methoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
• 101219-61-8
• CHEMBL2229716
• 4-Hydroxycanthin-6-one
• AKOS040763632
• CS-0182028
• DA-56854
• 4-hydroxy-3-methoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
• 4-hydroxy-3-methoxy-1,6-diazatetracyclo(7.6.1.05,16.010,15)hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
• +Expand

• InChIKey： HJFNTSGIQCFHGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10N2O3/c1-20-14-13(18)11-12-9(6-7-16-11)8-4-2-3-5-10(8)17(12)15(14)19/h2-7,18H,1H3
• SMILES： COC1=C(C2=C3C(=CC=N2)C4=CC=CC=C4N3C1=O)O

Computed Properties

• Exact Mass: 266.0692
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 266.06914219g/mol
• Heavy Atom Count: 20
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.106
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Color/Form: Yellow powder
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),